Cas no 40458-52-4 ((E)-Butyl 3-(4-methoxyphenyl)acrylate)

(E)-Butyl 3-(4-methoxyphenyl)acrylate Properties

Names and Identifiers

• (E)-Butyl 3-(4-methoxyphenyl)acrylate
• (E)-3-(4-METHOXY-PHENYL)-ACRYLIC ACID BUTYL ESTER
• 2-Propenoic acid,3-(4-methoxyphenyl)-, butyl ester
• n-butyl 4-methoxycinnamate
• 3-(4-Carbamoylpiperazin-1-yl)propionicacid
• SCHEMBL1614879
• AC-20790
• (E)-n-butyl 3-(4-methoxyphenyl)acrylate
• QGHSAIVADXXKSX-JXMROGBWSA-N
• SCHEMBL4623831
• 40458-52-4
• AKOS015965759
• butyl (E)-3-(4-methoxyphenyl)acrylate
• (E)-Butyl3-(4-methoxyphenyl)acrylate
• butyl 4-methoxycinnamate
• +Expand

• InChIKey： QGHSAIVADXXKSX-JXMROGBWSA-N
• Inchi： InChI=1S/C14H18O3/c1-3-4-11-17-14(15)10-7-12-5-8-13(16-2)9-6-12/h5-10H,3-4,11H2,1-2H3/b10-7+
• SMILES： COC1C=CC(/C=C/C(OCCCC)=O)=CC=1

Computed Properties

• Exact Mass: 234.126
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 234.126
• Heavy Atom Count: 17
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 3.05170
• Refractive Index: 1.53
• Boiling Point: 354.112°C at 760 mmHg
• Flash Point: 147.455°C
• Density: 1.046